1-({1-[(3-methoxyphenyl)methyl]azetidin-3-yl}methyl)-4-methyl-1H-pyrazole

• IUPAC Name: 1-[[1-[(3-methoxyphenyl)methyl]azetidin-3-yl]methyl]-4-methylpyrazole
• InChI: InChI=1S/C16H21N3O/c1-13-7-17-19(8-13)12-15-10-18(11-15)9-14-4-3-5-16(6-14)20-2/h3-8,15H,9-12H2,1-2H3
• InChI Key: IYXHAOVRFPRYHN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN(N=C1)CC2CN(C2)CC3=CC(=CC=C3)OC
• Molecular Formula: C16H21N3O
• Molecular Weight: 271.36 g/mol

Description

The compound “1-({1-[(3-methoxyphenyl)methyl]azetidin-3-yl}methyl)-4-methyl-1H-pyrazole” is a complex organic molecule that contains several functional groups including a methoxyphenyl group, an azetidine ring, and a pyrazole ring. These functional groups suggest that the compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound, as implied by its name, would be quite complex. It would include an azetidine ring (a four-membered ring containing a nitrogen), attached to a methoxyphenyl group (a phenyl ring with a methoxy substituent) and a pyrazole ring (a five-membered ring with two nitrogens). The exact three-dimensional structure would depend on the specific arrangement and stereochemistry of these groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound (such as its solubility, melting point, and stability) would depend on its exact structure and the nature of its functional groups.

Mechanism of Action

The mechanism of action of this compound in biological systems would depend on its structure and the specific context (e.g., the type of cells or organisms it is interacting with). Given the presence of multiple functional groups, it could potentially interact with various biological targets.

Safety and Hazards

The safety and hazards associated with this compound would depend on its structure and properties. As with any chemical compound, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, and investigation of its potential biological activities.